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Introduction
Rolofylline (KW-3902) is a selective adenosine A1 receptor antagonist that was investigated for

the treatment of acute heart failure (AHF) with the aim of improving symptoms and preserving

renal function.[1][2] Adenosine levels are often elevated in patients with heart failure, and

activation of the A1 receptor in the kidneys can lead to afferent arteriolar vasoconstriction and

increased sodium reabsorption, contributing to fluid overload and worsening renal function.[3]

Rolofylline was developed to counteract these effects by blocking the A1 receptor.[2] Despite a

promising theoretical basis and some positive early-phase clinical data, the large-scale Phase

III PROTECT (Placebo-Controlled Randomized Study of the Selective Adenosine A1 Receptor

Antagonist Rolofylline for Patients Hospitalized with Acute Decompensated Heart Failure and

Volume Overload to Assess Treatment Effect on Congestion and Renal Function) trial

ultimately did not demonstrate a significant benefit of rolofylline over placebo, leading to the

termination of its development.[4][5] This guide provides an in-depth overview of the

pharmacodynamics of rolofylline, detailing its mechanism of action, key experimental findings,

and the methodologies employed in its clinical evaluation.
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Mechanism of Action: Adenosine A1 Receptor
Antagonism
Rolofylline functions as a competitive antagonist at the adenosine A1 receptor, a G-protein

coupled receptor (GPCR). The primary signaling pathway of the adenosine A1 receptor

involves coupling to inhibitory G-proteins (Gi/o). Upon activation by adenosine, the Gi subunit

inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Additionally, the βγ-subunits of the G-protein can activate phospholipase C (PLC), resulting in

the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize

intracellular calcium and activate protein kinase C (PKC), respectively. By blocking the binding

of adenosine to the A1 receptor, rolofylline is intended to prevent these downstream signaling

events.
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Caption: Adenosine A1 Receptor Signaling Pathway and Rolofylline's Point of Intervention.

Key Clinical Trials: Methodologies and Findings
The clinical development of rolofylline for acute heart failure was primarily centered around the

PROTECT program, which included a pilot study and a large pivotal trial.

The PROTECT Pilot Study
Experimental Protocol:

Study Design: A randomized, placebo-controlled, dose-finding study.[3]

Patient Population: 301 patients hospitalized for AHF with an estimated creatinine clearance

of 20 to 80 mL/min and elevated natriuretic peptide levels.[3]

Intervention: Patients were randomized to receive placebo or rolofylline at doses of 10, 20, or

30 mg, administered as 4-hour intravenous infusions for 3 days, in addition to standard

intravenous loop diuretics.[3]

Endpoints: The study was designed to identify an efficacious dose and refine endpoints for

subsequent Phase III trials. Post-hoc analyses were performed on endpoints such as

changes in dyspnea, worsening heart failure, and renal function.[3]

Quantitative Data Summary:

Outcome Placebo
Rolofylline (10
mg)

Rolofylline (20
mg)

Rolofylline (30
mg)

Change in

Serum

Creatinine (Day

14)

Increase Stable/Decrease Stable/Decrease Stable/Decrease

60-Day Mortality

or Readmission

(Hazard Ratio vs.

Placebo)

- - -
0.55 (CI: 0.28-

1.04)
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Data presented are trends and post-hoc analyses from the PROTECT Pilot Study.[3]

The PROTECT Pivotal Trial
Experimental Protocol:

Study Design: A large, multicenter, randomized, double-blind, placebo-controlled Phase III

trial.[1][6]

Patient Population: 2,033 patients hospitalized for AHF with dyspnea, volume overload,

elevated natriuretic peptide levels, and an estimated creatinine clearance between 20 and 80

mL/min.[1]

Intervention: Patients were randomized in a 2:1 ratio to receive intravenous rolofylline (30

mg/day) or placebo for up to 3 days.[1][6]

Primary Endpoint: A composite of treatment success (moderate or marked improvement in

dyspnea at 24 and 48 hours without worsening of heart failure or renal function), treatment

failure (death, readmission for heart failure, or persistent renal impairment), or no change.[4]

Secondary Endpoints: Time to death or rehospitalization for cardiovascular or renal causes

through day 60, and the incidence of persistent worsening renal function.[5]
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Caption: Workflow of the PROTECT Pivotal Clinical Trial.

Quantitative Data Summary:
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Outcome
Rolofylline
(n=1356)

Placebo (n=677) p-value

Primary Endpoint

   Treatment Success 40.6% 36.0% 0.04

   Treatment Failure 21.8% 19.8% 0.30

   No Change 37.5% 44.2% NS

Overall Primary

Endpoint (Odds Ratio)
0.92 (CI: 0.78-1.09) - 0.35

Persistent Worsening

Renal Function
15.0% 13.7% 0.44

Death or

Rehospitalization (Day

60)

30.7% 31.9% 0.86

Mean Body Weight

Change (Day 4)
-3.0 kg -2.6 kg 0.005

Early Dyspnea Relief

(HR vs. Placebo)
1.30 (CI: 1.08-1.57) - -

Data from the PROTECT Pivotal Trial.[1][4][7]

Hemodynamic Effects
A dedicated study investigated the hemodynamic effects of rolofylline in patients with heart

failure and renal impairment.

Experimental Protocol:

Study Design: A randomized, placebo-controlled study.[8]

Patient Population: 59 patients with heart failure and an estimated creatinine clearance of

20-80 mL/min.[8]
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Intervention: A single 4-hour infusion of rolofylline 30 mg or placebo, followed by intravenous

loop diuretics.[8]

Measurements: Hemodynamic parameters were measured hourly for 8 hours via a

pulmonary artery catheter. Urine output and fractional excretion of electrolytes were also

assessed.[8]

Quantitative Data Summary:

Parameter
Rolofylline (placebo-
corrected mean change)

95% Confidence Interval

Mean Pulmonary Artery

Pressure (Hour 8)
-3.5 mmHg -6.2 to -0.2 mmHg

Diuresis (Hour 2-4) +68 mL/h 20 to 116 mL/h

Diuresis (Hour 4-8) +103 mL/h 21 to 185 mL/h

Fractional Excretion of Sodium Increased -

Fractional Excretion of

Potassium
Increased -

Fractional Excretion of Uric

Acid
Increased -

Data from the hemodynamic effects study (NCT00729222).[8]

Safety and Tolerability
The safety profile of rolofylline was a key consideration in its clinical development, with

particular attention to neurological adverse events.

Quantitative Data Summary from the PROTECT Trial:
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Adverse Event
Rolofylline
(n=1356)

Placebo (n=677) p-value

Seizures 0.8% (11 patients) 0% (0 patients) 0.02

Stroke 1.6% (21 patients) 0.5% (3 patients) 0.043

Data from the PROTECT Pivotal Trial.[9]

Conclusion
Rolofylline, a selective adenosine A1 receptor antagonist, was developed based on a strong

physiological rationale to improve outcomes in patients with acute heart failure and renal

dysfunction. While it demonstrated some favorable effects on diuresis and dyspnea, the pivotal

PROTECT trial failed to meet its primary and secondary endpoints.[1][4] The treatment was not

associated with a significant improvement in the composite clinical outcome and did not

prevent worsening renal function.[1] Furthermore, rolofylline was associated with an increased

risk of seizures and stroke.[9] The comprehensive data gathered from the clinical development

program of rolofylline provide valuable insights for future drug development in the challenging

field of cardiorenal syndrome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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